Cas no 2138018-08-1 (Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro-)

• Product Name: Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro-
• CAS No: 2138018-08-1
• MF: C₅H₆F₂N₄O₂S
• MW: 224.188545703888
• CID: 5294999
• Update Time: 2025-10-29

Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro-

• Inchi： 1S/C5H6F2N4O2S/c6-5(7,2(12)13)1-14-4-9-3(8)10-11-4/h1H2,(H,12,13)(H3,8,9,10,11)
• InChI Key： VYRKZGSCLHOZMK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)CSC1NN=C(N)N=1

Additional information on Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro-

Comprehensive Overview of Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro- (CAS No. 2138018-08-1)

Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro- (CAS No. 2138018-08-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound features a unique molecular structure combining a difluoropropanoic acid backbone with a 1,2,4-triazole moiety, which contributes to its diverse applications. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and structural versatility.

The compound's CAS No. 2138018-08-1 is a critical identifier for regulatory and scientific documentation, ensuring precise communication across global research communities. Its molecular formula and structural features make it a subject of interest for drug discovery, particularly in targeting enzymes or receptors where fluorine substitution enhances binding affinity. The presence of the thioether linkage and amino group further expands its reactivity, enabling derivatization for tailored applications.

In recent years, the demand for fluorinated compounds like Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro- has surged, driven by their role in pharmaceutical intermediates and crop protection agents. Fluorination is a key strategy in modern drug design, as it improves metabolic stability and bioavailability. This aligns with trending searches such as "fluorine in drug development" and "triazole-based agrochemicals," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the compound's 1,2,4-triazole core is notable for its heterocyclic diversity, a hotspot in medicinal chemistry. Triazoles are widely studied for their antimicrobial, antifungal, and anticancer activities, making this compound a potential candidate for further investigation. Users frequently search for "triazole derivatives in medicine" or "sulfur-containing bioactive molecules," underscoring the importance of such structures.

The difluoro substitution in Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro- also highlights its utility in material science. Fluorinated polymers and coatings often rely on similar building blocks to achieve desired properties like chemical resistance and thermal stability. This connects to popular queries like "fluorinated materials applications" and "advanced organic synthesis," demonstrating the compound's interdisciplinary appeal.

Quality control and analytical characterization of CAS No. 2138018-08-1 are essential for its commercial and research use. Techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency. Searches for "analytical methods for fluorinated compounds" or "CAS number verification" reflect the need for reliable data in this niche.

In conclusion, Propanoic acid, 3-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-2,2-difluoro- (CAS No. 2138018-08-1) represents a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and materials. Its unique molecular architecture and functional groups position it as a valuable subject for ongoing research, aligning with industry trends and user inquiries in the scientific community.